9,10,11,12-tetrahydro-5H-benzo[c][1]benzofuro[3,2-g]chromen-5-one

• Molecular Formula: C19H14O3
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 10,14-dioxapentacyclo[11.8.0.03,11.04,9.016,21]henicosa-1,3(11),4(9),12,16,18,20-heptaen-15-one
• InChI: InChI=1S/C19H14O3/c20-19-13-7-2-1-5-11(13)14-9-15-12-6-3-4-8-16(12)21-17(15)10-18(14)22-19/h1-2,5,7,9-10H,3-4,6,8H2
• InChI Key: BNSMRCMOJBAPPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(O2)C=C4C(=C3)C5=CC=CC=C5C(=O)O4

Description

9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one is a complex organic compound with the molecular formula C19H14O3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate the reactions. The conditions may vary depending on the desired outcome, including temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction may produce various reduced forms of the compound .

Scientific Research Applications

9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one has several scientific research applications, including:

Chemistry: Used as a precursor or intermediate in the synthesis of other complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials, pharmaceuticals, and chemical products.

Mechanism of Action

The mechanism of action of 9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 7-methyl-9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one
• 10-phenyl-1,2,3,4-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one
• 7,9,10-trimethyl-5H-benzocbenzofuro[3,2-g]chromen-5-one

Uniqueness

9,10,11,12-tetrahydro-5H-benzocbenzofuro[3,2-g]chromen-5-one is unique due to its specific molecular structure, which imparts distinct chemical and biological properties.